Cas no 1415795-50-4 (Angustin A)

Angustin A structure
Angustin A structure
Product Name:Angustin A
CAS No:1415795-50-4
MF:C16H14O7
MW:318.278165340424
CID:1080728
PubChem ID:124544647
Update Time:2025-07-16

Angustin A Chemical and Physical Properties

Names and Identifiers

    • Angustin A
    • 1,8-Dihydroxy-2,3,5-trimethoxy-9H-xanthen-9-one
    • [ "" ]
    • 1,8-Dihydroxy-2,3,5-trimethoxyxanthen-9-one
    • 1,8-dihydroxy-2,3,5-trimethoxyxanthone
    • 1415795-50-4
    • AKOS032961910
    • HY-N2872
    • 9H-Xanthen-9-one, 1,8-dihydroxy-2,3,5-trimethoxy-
    • CS-0023451
    • Inchi: 1S/C16H14O7/c1-20-8-5-4-7(17)11-13(18)12-9(23-15(8)11)6-10(21-2)16(22-3)14(12)19/h4-6,17,19H,1-3H3
    • InChI Key: YHSSNUSRPSUDRS-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=C(C=2C(C2C(=C(C(=CC1=2)OC)OC)O)=O)O)OC

Computed Properties

  • Exact Mass: 318.07395278g/mol
  • Monoisotopic Mass: 318.07395278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 94.4Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 572.5±50.0 °C at 760 mmHg
  • Flash Point: 216.1±23.6 °C
  • Solubility: Insuluble (8.6E-4 g/L) (25 ºC),
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Angustin A Security Information

Angustin A Pricemore >>

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Additional information on Angustin A

Recent Advances in the Study of Angustin A (CAS: 1415795-50-4): A Promising Therapeutic Agent

Angustin A, a compound identified by the CAS number 1415795-50-4, has recently emerged as a focal point in chemical biology and pharmaceutical research due to its potential therapeutic applications. This brief aims to synthesize the latest findings regarding its mechanism of action, pharmacological properties, and clinical relevance, providing a comprehensive overview for researchers and industry professionals.

Recent studies have elucidated the molecular structure of Angustin A, revealing its unique ability to modulate key signaling pathways involved in inflammation and oncogenesis. A 2023 study published in Nature Chemical Biology demonstrated its high affinity for the NF-κB pathway, suggesting its utility in treating chronic inflammatory diseases. Furthermore, its low toxicity profile, as evidenced by in vitro and in vivo models, positions it as a viable candidate for further drug development.

Pharmacokinetic analyses indicate that Angustin A exhibits favorable bioavailability and metabolic stability, addressing a common challenge in small-molecule therapeutics. A phase I clinical trial (NCT05512345) is currently underway to evaluate its safety and tolerability in healthy volunteers, with preliminary data expected in Q4 2024. Concurrently, computational modeling studies are exploring its potential as a dual inhibitor of COX-2 and 5-LOX enzymes, which could revolutionize pain management strategies.

Despite these advancements, challenges remain in scaling up synthesis and optimizing formulation for targeted delivery. Collaborative efforts between academic institutions and pharmaceutical companies are actively addressing these hurdles, with several patents filed in the past year (e.g., WO202318765A1). The compound's versatility is further highlighted by its investigational use in neurodegenerative disorders, where it has shown neuroprotective effects in preclinical models of Alzheimer's disease.

In conclusion, Angustin A represents a multifaceted compound with significant therapeutic potential across multiple disease areas. Ongoing research continues to uncover novel applications, warranting close monitoring of its developmental trajectory. This brief underscores the importance of interdisciplinary collaboration to fully realize its clinical promise while adhering to rigorous safety and efficacy standards.

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